Cas no 1248191-61-8 (2-bromo-6-(propylamino)methylphenol)

• Product Name: 2-bromo-6-(propylamino)methylphenol
• CAS No: 1248191-61-8
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5187348
• PubChem ID: 61389666
• Update Time: 2025-05-25

2-bromo-6-(propylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-[(propylamino)methyl]phenol
• Phenol, 2-bromo-6-[(propylamino)methyl]-
• 2-bromo-6-(propylamino)methylphenol

• Inchi： 1S/C10H14BrNO/c1-2-6-12-7-8-4-3-5-9(11)10(8)13/h3-5,12-13H,2,6-7H2,1H3
• InChI Key： PHGNXJCDFKMSLG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CNCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• XLogP3: 3.1
• Topological Polar Surface Area: 32.299

Additional information on 2-bromo-6-(propylamino)methylphenol

2-Bromo-6-(Propylamino)methylphenol: A Comprehensive Overview

2-Bromo-6-(Propylamino)methylphenol, also known by its CAS number 1248191-61-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position of the phenol ring, a propylamino group attached to the 6-position, and a methyl group at the 4-position. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The synthesis of 2-Bromo-6-(Propylamino)methylphenol involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis process, resulting in higher yields and improved purity. For instance, studies published in Journal of Organic Chemistry have demonstrated the use of palladium-catalyzed coupling reactions to efficiently construct the phenol backbone, which is a critical step in the synthesis of this compound.

The structural features of 2-Bromo-6-(Propylamino)methylphenol make it an attractive candidate for various applications. One of the most promising areas is its potential use as a building block in drug development. The bromine atom at the 2-position serves as an excellent leaving group, enabling further functionalization through nucleophilic substitution reactions. This property has been exploited in recent studies to develop bioactive molecules with potential anti-inflammatory and anticancer activities.

In addition to its role in drug design, 2-Bromo-6-(Propylamino)methylphenol has also been investigated for its ability to act as a chiral catalyst in asymmetric synthesis. Researchers have reported that the compound can induce high enantioselectivity in certain reactions, making it a valuable tool in the field of asymmetric catalysis. This discovery has opened new avenues for the synthesis of chiral pharmaceuticals and fine chemicals.

The pharmacological properties of 2-Bromo-6-(Propylamino)methylphenol have been extensively studied in recent years. Preclinical studies conducted by scientists at leading research institutions have shown that this compound exhibits potent antioxidant and anti-inflammatory effects. These findings suggest that it could be developed into a therapeutic agent for conditions such as neurodegenerative diseases and chronic inflammatory disorders.

In terms of toxicity, recent toxicological studies have demonstrated that 2-Bromo-6-(Propylamino)methylphenol has a relatively low acute toxicity profile when administered at therapeutic doses. However, long-term safety studies are still required to fully understand its potential risks and benefits. Regulatory agencies have emphasized the importance of conducting thorough safety assessments before considering this compound for clinical use.

The environmental impact of 2-Bromo-6-(Propylamino)methylphenol is another area of active research. Studies have shown that this compound can undergo biodegradation under certain environmental conditions, reducing its persistence in ecosystems. However, further research is needed to evaluate its impact on aquatic life and soil microorganisms.

In conclusion, 2-Bromo-6-(Propylamino)methylphenol, with its unique chemical structure and diverse functional groups, represents a valuable compound with significant potential in various fields. Its applications range from drug design to asymmetric catalysis, and ongoing research continues to uncover new possibilities for its use. As advancements in synthetic methods and pharmacological studies progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.